molecular formula C11H13N3O2S B8402938 5-tert-Butyl-2-nitro-4-thiocyanato-phenylamine

5-tert-Butyl-2-nitro-4-thiocyanato-phenylamine

Cat. No.: B8402938
M. Wt: 251.31 g/mol
InChI Key: MPVRBPOEJVCLRR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-tert-Butyl-2-nitro-4-thiocyanato-phenylamine is a useful research compound. Its molecular formula is C11H13N3O2S and its molecular weight is 251.31 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13N3O2S

Molecular Weight

251.31 g/mol

IUPAC Name

(4-amino-2-tert-butyl-5-nitrophenyl) thiocyanate

InChI

InChI=1S/C11H13N3O2S/c1-11(2,3)7-4-8(13)9(14(15)16)5-10(7)17-6-12/h4-5H,13H2,1-3H3

InChI Key

MPVRBPOEJVCLRR-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=CC(=C(C=C1SC#N)[N+](=O)[O-])N

Origin of Product

United States

Synthesis routes and methods

Procedure details

The title compound was prepared according to the General Method 13 using 5-tert-butyl-2-nitro-phenylamine (prepared in Example PP-2; 170 g, 876 mmol), ammonium thiocyanate (400 g, 5260 mmol), bromine (140 g, 876 mmol), and MeOH (500 mL). The crude reaction mixture was purified by flash silica gel chromatography (5%-50% EtOAc in hexanes as eluents). MS(APCI): 252 (M+H).
Quantity
170 g
Type
reactant
Reaction Step One
Quantity
400 g
Type
reactant
Reaction Step Two
Quantity
140 g
Type
reactant
Reaction Step Three
Name
Quantity
500 mL
Type
solvent
Reaction Step Four

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